Cas no 1248191-27-6 (1-(Thian-4-yl)-1,4-diazepane)
1-(Thian-4-yl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
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- 1-(thian-4-yl)-1,4-diazepane
- 1-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane
- 1-(Thian-4-yl)-1,4-diazepane
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- MDL: MFCD16045885
- Inchi: 1S/C10H20N2S/c1-4-11-5-7-12(6-1)10-2-8-13-9-3-10/h10-11H,1-9H2
- InChI Key: DFJCBZNQKRSIET-UHFFFAOYSA-N
- SMILES: S1CCC(CC1)N1CCNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 146
- XLogP3: 1.2
- Topological Polar Surface Area: 40.6
1-(Thian-4-yl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T140756-100mg |
1-(Tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane |
1248191-27-6 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | T140756-500mg |
1-(Tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane |
1248191-27-6 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | T140756-1g |
1-(Tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane |
1248191-27-6 | 1g |
$ 660.00 | 2022-06-03 | ||
| Enamine | EN300-264846-0.05g |
1-(thian-4-yl)-1,4-diazepane |
1248191-27-6 | 0.05g |
$587.0 | 2023-09-14 | ||
| Enamine | EN300-264846-0.1g |
1-(thian-4-yl)-1,4-diazepane |
1248191-27-6 | 0.1g |
$615.0 | 2023-09-14 | ||
| Enamine | EN300-264846-0.25g |
1-(thian-4-yl)-1,4-diazepane |
1248191-27-6 | 0.25g |
$642.0 | 2023-09-14 | ||
| Enamine | EN300-264846-0.5g |
1-(thian-4-yl)-1,4-diazepane |
1248191-27-6 | 0.5g |
$671.0 | 2023-09-14 | ||
| Enamine | EN300-264846-1.0g |
1-(thian-4-yl)-1,4-diazepane |
1248191-27-6 | 1.0g |
$728.0 | 2023-07-07 | ||
| Enamine | EN300-264846-2.5g |
1-(thian-4-yl)-1,4-diazepane |
1248191-27-6 | 2.5g |
$1370.0 | 2023-09-14 | ||
| Enamine | EN300-264846-5.0g |
1-(thian-4-yl)-1,4-diazepane |
1248191-27-6 | 5.0g |
$2110.0 | 2023-07-07 |
1-(Thian-4-yl)-1,4-diazepane Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-(Thian-4-yl)-1,4-diazepane
Recent Advances in the Study of 1-(Thian-4-yl)-1,4-diazepane (CAS: 1248191-27-6): A Comprehensive Research Brief
The compound 1-(Thian-4-yl)-1,4-diazepane (CAS: 1248191-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential use in drug discovery.
Recent studies have highlighted the importance of 1-(Thian-4-yl)-1,4-diazepane as a versatile scaffold in medicinal chemistry. Its diazepane core, combined with the thian-4-yl moiety, offers a promising platform for the development of novel bioactive molecules. Researchers have explored its potential as a ligand for various receptors, including G protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and psychiatric disorders.
One of the key findings in recent literature is the compound's ability to modulate serotonin and dopamine receptors, suggesting its potential utility in the treatment of mood disorders such as depression and anxiety. In vitro and in vivo studies have demonstrated its high affinity and selectivity for specific receptor subtypes, which could lead to the development of more effective and safer therapeutics with fewer side effects.
In addition to its neurological applications, 1-(Thian-4-yl)-1,4-diazepane has also been investigated for its antimicrobial properties. Preliminary studies indicate that derivatives of this compound exhibit significant activity against a range of bacterial and fungal pathogens, making it a candidate for the development of new antimicrobial agents. The mechanism of action appears to involve disruption of microbial cell membranes, although further research is needed to fully elucidate this process.
The synthesis of 1-(Thian-4-yl)-1,4-diazepane has been optimized in recent years, with several novel synthetic routes reported in the literature. These methods emphasize efficiency, scalability, and environmental sustainability, addressing some of the challenges associated with the production of complex heterocyclic compounds. Advances in catalysis and green chemistry have played a pivotal role in these developments.
Despite these promising findings, challenges remain in the clinical translation of 1-(Thian-4-yl)-1,4-diazepane-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles and enhance the compound's therapeutic potential.
In conclusion, 1-(Thian-4-yl)-1,4-diazepane (CAS: 1248191-27-6) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject of study in the field of chemical biology and pharmaceutical research. Continued exploration of its properties and applications is expected to yield significant advancements in the coming years.
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